Cas no 2137637-58-0 (1-1-(2-methylpropyl)cyclobutylcyclopropan-1-amine)

1-1-(2-Methylpropyl)cyclobutylcyclopropan-1-amine is a structurally unique amine compound characterized by its fused cyclobutyl-cyclopropyl core and a branched 2-methylpropyl substituent. This configuration imparts steric and electronic properties that may enhance selectivity in synthetic applications, particularly in pharmaceutical or agrochemical intermediates. The cyclopropane and cyclobutane rings contribute to conformational rigidity, potentially improving binding affinity in target interactions. The amine functionality offers versatility for further derivatization, enabling its use in nucleophilic reactions or as a building block for complex molecular architectures. Its distinct structure may also confer stability under reactive conditions, making it suitable for exploratory research in medicinal chemistry and material science.
1-1-(2-methylpropyl)cyclobutylcyclopropan-1-amine structure
2137637-58-0 structure
Product Name:1-1-(2-methylpropyl)cyclobutylcyclopropan-1-amine
CAS No:2137637-58-0
MF:C11H21N
MW:167.29114317894
MDL:MFCD31600803
CID:5608615
PubChem ID:165486862
Update Time:2025-10-20

1-1-(2-methylpropyl)cyclobutylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(2-methylpropyl)cyclobutyl]cyclopropan-1-amine
    • EN300-843252
    • 2137637-58-0
    • 1-1-(2-methylpropyl)cyclobutylcyclopropan-1-amine
    • MDL: MFCD31600803
    • Inchi: 1S/C11H21N/c1-9(2)8-10(4-3-5-10)11(12)6-7-11/h9H,3-8,12H2,1-2H3
    • InChI Key: QHUHVJMOPKJUEK-UHFFFAOYSA-N
    • SMILES: NC1(CC1)C1(CC(C)C)CCC1

Computed Properties

  • Exact Mass: 167.167399674g/mol
  • Monoisotopic Mass: 167.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

1-1-(2-methylpropyl)cyclobutylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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